Cas no 3282-07-3 (1,1-diphenylprop-2-enylbenzene)

• Product name: 1,1-diphenylprop-2-enylbenzene
• CAS No: 3282-07-3
• MF: C₂₁H₁₈
• MW: 270.367625713348
• CID: 917316
• PubChem ID: 283199

1,1-diphenylprop-2-enylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,1-diphenylprop-2-enylbenzene
• 1,1',1''-prop-1-ene-3,3,3-triyltribenzene; 3,3,3-triphenyl-propene; NSC137563; KST-1A9330; (Trimethylphenyl)ethylen; Triphenyl-vinyl-methan; AC1Q2A69; CTK4G9381; AG-K-17128; 3,3,3-Triphenylpropen; 1,1,1-Triphenylpropen; 3.3.3-Triphenylpropen; AR-1B3800; AC1L5Y56;
• DTXSID40300551
• 3282-07-3
• NSC137563
• 1,1',1''-prop-1-ene-3,3,3-triyltribenzene
• AKOS025296182
• NSC-137563

• Inchi： InChI=1S/C21H18/c1-2-21(18-12-6-3-7-13-18,19-14-8-4-9-15-19)20-16-10-5-11-17-20/h2-17H,1H2
• InChI Key： AUICGMJCNRKTII-UHFFFAOYSA-N
• SMILES： C=CC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 270.14094
• Monoisotopic Mass: 270.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 6.1

Experimental Properties

• PSA: 0
• LogP: 5.20700